(2S)-5-Amino-2-{[(2S)-2-azaniumylpropanoyl]amino}-5-oxopentanoate (2S)-5-Amino-2-{[(2S)-2-azaniumylpropanoyl]amino}-5-oxopentanoate Alanylglutamine is a nutritional supplement containing a stable, water-soluble dipeptide comprised of the amino acids L-glutamine and L-alanine, with potential protective and absorption enhancing activities. Upon oral or enteral administration, alanylglutamine works locally in the gastrointestinal (GI) tract to both protect the integrity of the intestinal mucosa and maintain intestinal barrier functions. This reduces bacterial translocation, the risk of infection, infection-induced inflammatory damage and infection-associated symptoms, such as diarrhea, dehydration, malabsorption and electrolyte imbalances. Alanylglutamine also increases absorption of other chemicals, enhances epithelial repair, and inhibits apoptosis due to cellular damage, and stimulates cellular proliferation. Altogether, this improves absorption of nutrients, decreases weight loss, reduces diarrhea, decreases the risk of GI-associated infections and improves recovery. Upon absorption, alanylglutamine may also help inhibit muscle protein catabolism.
Ala-Gln is a dipeptide formed from L-alanyl and L-glutamine residues. It has a role as a metabolite. It is a tautomer of an Ala-Gln zwitterion.
Alanyl Glutamine is under investigation in clinical trial NCT00338221 (Clinical Trial of Alanyl-Glutamine or Glycine in Children With Persistent Diarrhea or Malnutrition).
Brand Name: Vulcanchem
CAS No.: 39537-23-0
VCID: VC0517817
InChI: InChI=1S/C8H15N3O4/c1-4(9)7(13)11-5(8(14)15)2-3-6(10)12/h4-5H,2-3,9H2,1H3,(H2,10,12)(H,11,13)(H,14,15)/t4-,5-/m0/s1
SMILES: CC(C(=O)NC(CCC(=O)N)C(=O)O)N
Molecular Formula: C8H15N3O4
Molecular Weight: 217.22 g/mol

(2S)-5-Amino-2-{[(2S)-2-azaniumylpropanoyl]amino}-5-oxopentanoate

CAS No.: 39537-23-0

Inhibitors

VCID: VC0517817

Molecular Formula: C8H15N3O4

Molecular Weight: 217.22 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

(2S)-5-Amino-2-{[(2S)-2-azaniumylpropanoyl]amino}-5-oxopentanoate - 39537-23-0

CAS No. 39537-23-0
Product Name (2S)-5-Amino-2-{[(2S)-2-azaniumylpropanoyl]amino}-5-oxopentanoate
Molecular Formula C8H15N3O4
Molecular Weight 217.22 g/mol
IUPAC Name (2S)-5-amino-2-[[(2S)-2-aminopropanoyl]amino]-5-oxopentanoic acid
Standard InChI InChI=1S/C8H15N3O4/c1-4(9)7(13)11-5(8(14)15)2-3-6(10)12/h4-5H,2-3,9H2,1H3,(H2,10,12)(H,11,13)(H,14,15)/t4-,5-/m0/s1
Standard InChIKey HJCMDXDYPOUFDY-WHFBIAKZSA-N
Isomeric SMILES C[C@@H](C(=O)N[C@@H](CCC(=O)N)C(=O)[O-])[NH3+]
SMILES CC(C(=O)NC(CCC(=O)N)C(=O)O)N
Canonical SMILES CC(C(=O)NC(CCC(=O)N)C(=O)[O-])[NH3+]
Appearance Solid powder
Physical Description White crystals or crystalline powder; Weak savoury aroma
Description Alanylglutamine is a nutritional supplement containing a stable, water-soluble dipeptide comprised of the amino acids L-glutamine and L-alanine, with potential protective and absorption enhancing activities. Upon oral or enteral administration, alanylglutamine works locally in the gastrointestinal (GI) tract to both protect the integrity of the intestinal mucosa and maintain intestinal barrier functions. This reduces bacterial translocation, the risk of infection, infection-induced inflammatory damage and infection-associated symptoms, such as diarrhea, dehydration, malabsorption and electrolyte imbalances. Alanylglutamine also increases absorption of other chemicals, enhances epithelial repair, and inhibits apoptosis due to cellular damage, and stimulates cellular proliferation. Altogether, this improves absorption of nutrients, decreases weight loss, reduces diarrhea, decreases the risk of GI-associated infections and improves recovery. Upon absorption, alanylglutamine may also help inhibit muscle protein catabolism.
Ala-Gln is a dipeptide formed from L-alanyl and L-glutamine residues. It has a role as a metabolite. It is a tautomer of an Ala-Gln zwitterion.
Alanyl Glutamine is under investigation in clinical trial NCT00338221 (Clinical Trial of Alanyl-Glutamine or Glycine in Children With Persistent Diarrhea or Malnutrition).
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >3 years if stored properly
Solubility Soluble in water
Very slightly soluble (in ethanol)
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms Ala-Gln
alanyl-glutamine
alanylglutamine
alanylglutamine, (D-Glu)-isomer
Dipeptiven
N(2)-L-alanyl-L-glutamine
Reference 1: Wang H, Dong Y, Cai Y. Alanyl glutamine prophylactically protects against lipopolysaccharide induced acute lung injury by enhancing the expression of HSP70. Mol Med Rep. 2017 Sep;16(3):2807-2813. doi: 10.3892/mmr.2017.6896. Epub 2017 Jun 30. PubMed PMID: 28677812.
2: Li Y, Yuan W, Gao J, Fan C, Wu W, Bai F. Production of l-alanyl-l-glutamine by recycling E. coli expressing α-amino acid ester acyltransferase. Bioresour Technol. 2017 Dec;245(Pt B):1603-1609. doi: 10.1016/j.biortech.2017.06.008. Epub 2017 Jun 16. PubMed PMID: 28624247.
3: Kratochwill K, Boehm M, Herzog R, Gruber K, Lichtenauer AM, Kuster L, Csaicsich D, Gleiss A, Alper SL, Aufricht C, Vychytil A. Addition of Alanyl-Glutamine to Dialysis Fluid Restores Peritoneal Cellular Stress Responses - A First-In-Man Trial. PLoS One. 2016 Oct 21;11(10):e0165045. doi: 10.1371/journal.pone.0165045. eCollection 2016. PubMed PMID: 27768727; PubMed Central PMCID: PMC5074513.
4: Xue Z, Wen H, Wang C, Zhai L, Cheng A, Kou X. CPe-III-S Metabolism in Vitro and in Vivo and Molecular Simulation of Its Metabolites Using a p53-R273H Mutant. J Agric Food Chem. 2016 Sep 28;64(38):7095-103. doi: 10.1021/acs.jafc.6b01996. Epub 2016 Sep 15. PubMed PMID: 27584867.
5: Raizel R, Leite JS, Hypólito TM, Coqueiro AY, Newsholme P, Cruzat VF, Tirapegui J. Determination of the anti-inflammatory and cytoprotective effects of l-glutamine and l-alanine, or dipeptide, supplementation in rats submitted to resistance exercise. Br J Nutr. 2016 Aug;116(3):470-9. doi: 10.1017/S0007114516001999. Epub 2016 May 24. PubMed PMID: 27215379.
6: Zhang B, Lin M, Yu C, Li J, Zhang L, Zhou P, Yang W, Gao F, Zhou G. Alanyl-glutamine supplementation regulates mTOR and ubiquitin proteasome proteolysis signaling pathways in piglets. Nutrition. 2016 Oct;32(10):1123-31. doi: 10.1016/j.nut.2016.02.023. Epub 2016 Mar 16. PubMed PMID: 27155955.
7: Chen XM, Guo GL, Sun L, Yang QS, Wang GQ, Qin GX, Zhang DM. Effects of Ala-Gln feeding strategies on growth, metabolism, and crowding stress resistance of juvenile Cyprinus carpio var. Jian. Fish Shellfish Immunol. 2016 Apr;51:365-372. doi: 10.1016/j.fsi.2016.02.034. Epub 2016 Mar 2. PubMed PMID: 26945938.
8: Ferrantelli E, Liappas G, Vila Cuenca M, Keuning ED, Foster TL, Vervloet MG, Lopéz-Cabrera M, Beelen RH. The dipeptide alanyl-glutamine ameliorates peritoneal fibrosis and attenuates IL-17 dependent pathways during peritoneal dialysis. Kidney Int. 2016 Mar;89(3):625-35. doi: 10.1016/j.kint.2015.12.005. Epub 2016 Jan 8. PubMed PMID: 26880457.
9: Turmezei J, Jávorszky E, Szabó E, Dredán J, Kállai-Szabó B, Zelkó R. EFFECT OF STORAGE TEMPERATURE ON THE STABILITY OF TOTAL PARENTERAL NUTRITION ADMIXTURES PREPARED FOR INFANTS. Acta Pol Pharm. 2015 Sep-Oct;72(5):843-9. PubMed PMID: 26665390.
10: da Rosa CV, Azevedo SC, Bazotte RB, Peralta RM, Buttow NC, Pedrosa MM, de Godoi VA, Natali MR. Supplementation with L-Glutamine and L-Alanyl-L-Glutamine Changes Biochemical Parameters and Jejunum Morphophysiology in Type 1 Diabetic Wistar Rats. PLoS One. 2015 Dec 14;10(12):e0143005. doi: 10.1371/journal.pone.0143005. eCollection 2015. PubMed PMID: 26659064; PubMed Central PMCID: PMC4681705.
11: Barros MA, Vasconcelos PR, Souza CM, Andrade GM, Moraes MO, Costa PE, Coelho GR, Garcia JH. L-Alanyl-Glutamine Attenuates Oxidative Stress in Liver Transplantation Patients. Transplant Proc. 2015 Oct;47(8):2478-82. doi: 10.1016/j.transproceed.2015.08.001. PubMed PMID: 26518955.
12: Zhao MH, Kim NH, Cui XS. GlutaMAX prolongs the shelf life of the culture medium for porcine parthenotes. Theriogenology. 2016 Feb;85(3):368-75. doi: 10.1016/j.theriogenology.2015.08.014. Epub 2015 Sep 3. PubMed PMID: 26462658.
13: Yao D, Zheng L, Wang J, Guo M, Yin J, Li Y. Perioperative Alanyl-Glutamine-Supplemented Parenteral Nutrition in Chronic Radiation Enteritis Patients With Surgical Intestinal Obstruction: A Prospective, Randomized, Controlled Study. Nutr Clin Pract. 2016 Apr;31(2):250-6. doi: 10.1177/0884533615591601. Epub 2015 Jun 15. PubMed PMID: 26078286.
14: Nosworthy MG, Dodge ME, Bertolo RF, Brunton JA. Enterally delivered dipeptides improve small intestinal inflammatory status in a piglet model of intestinal resection. Clin Nutr. 2016 Aug;35(4):852-8. doi: 10.1016/j.clnu.2015.05.013. Epub 2015 May 29. PubMed PMID: 26073670.
15: Xu F, Zhu CR, Zhan YL, Lu GJ, Su HB. [Effect of L-alanyl-L-glutamine on expression of insulin-like growth factor-1 in intestinal tissues of low-birth-weight newborn rats with hypoxia/reoxygenation-induced intestinal injury]. Zhongguo Dang Dai Er Ke Za Zhi. 2015 May;17(5):502-7. Chinese. PubMed PMID: 26014704.
16: Araújo CV, Lazzarotto CR, Aquino CC, Figueiredo IL, Costa TB, Alves LA, Ribeiro RA, Bertolini LR, Lima AA, Brito GA, Oriá RB. Alanyl-glutamine attenuates 5-fluorouracil-induced intestinal mucositis in apolipoprotein E-deficient mice. Braz J Med Biol Res. 2015 Jun;48(6):493-501. doi: 10.1590/1414-431X20144360. Epub 2015 Apr 28. PubMed PMID: 25945744; PubMed Central PMCID: PMC4470307.
17: Wang W, Choi RH, Solares GJ, Tseng HM, Ding Z, Kim K, Ivy JL. L-Alanylglutamine inhibits signaling proteins that activate protein degradation, but does not affect proteins that activate protein synthesis after an acute resistance exercise. Amino Acids. 2015 Jul;47(7):1389-98. doi: 10.1007/s00726-015-1972-7. Epub 2015 Apr 3. PubMed PMID: 25837301.
18: Zhang B, Yu C, Lin M, Fu Y, Zhang L, Meng M, Xing S, Li J, Sun H, Gao F, Zhou G. Regulation of skeletal muscle protein synthetic and degradative signaling by alanyl-glutamine in piglets challenged with Escherichia coli lipopolysaccharide. Nutrition. 2015 May;31(5):749-56. doi: 10.1016/j.nut.2014.11.010. Epub 2014 Dec 19. PubMed PMID: 25837223.
19: Moore SR, Guedes MM, Costa TB, Vallance J, Maier EA, Betz KJ, Aihara E, Mahe MM, Lima AA, Oriá RB, Shroyer NF. Glutamine and alanyl-glutamine promote crypt expansion and mTOR signaling in murine enteroids. Am J Physiol Gastrointest Liver Physiol. 2015 May 15;308(10):G831-9. doi: 10.1152/ajpgi.00422.2014. Epub 2015 Mar 19. PubMed PMID: 25792564; PubMed Central PMCID: PMC4437023.
20: Vasconcelos PR, Guimarães AB, Campelo MW, Vasconcelos PR, Guimaraes SB. Preconditioning with L-alanyl-glutamine upon cerebral edema and hypocampus red neurons counting in rats subjected to brain ischemia/reperfusion injury. Acta Cir Bras. 2015 Mar;30(3):199-203. doi: 10.1590/S0102-865020150030000006. PubMed PMID: 25790008.
PubChem Compound 123935
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator